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Compound of Interest

Compound Name: 3-Ethynyltetrahydrofuran

Cat. No.: B1322530 Get Quote

This document provides immediate, essential safety protocols, operational guidance, and

disposal plans for the handling of 3-Ethynyltetrahydrofuran. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Safety Summary

3-Ethynyltetrahydrofuran is a highly flammable liquid and vapor that can be harmful if

swallowed. It is known to cause skin irritation and serious eye damage. A significant hazard

associated with this chemical is its potential to form explosive peroxides, particularly upon

exposure to air and light, or during storage.[1]

Quantitative Data
Property Value Source

Boiling Point 78 - 80 °C (172 - 176 °F)

Density 0.86 g/cm³ at 25 °C (77 °F)

Flash Point

Not explicitly available for 3-

Ethynyltetrahydrofuran, but

related compounds are highly

flammable.

Signal Word Danger
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Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted to determine the specific PPE required for

any given task involving 3-Ethynyltetrahydrofuran.[1][2]

PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.[1]

Protects against splashes that

can cause serious eye

damage.

Hand Protection

Chemical-resistant gloves.

Recommended materials

include Polyvinyl alcohol

(PVA), Teflon, or 4H/Silver

Shield brand (Norfoil).[1][2]

Standard nitrile gloves are not

recommended as they are

quickly permeated by similar

tetrahydrofuran compounds.[1]

[2]

Prevents skin contact which

can cause irritation.

Body Protection

Flame-retardant and antistatic

lab coat. Long pants and

closed-toe shoes are

mandatory.[1]

Protects against fire hazards

and accidental skin exposure.

Respiratory Protection

Required when vapors or

aerosols are generated. All

work with significant volumes

should be conducted in a

chemical fume hood.[1]

Minimizes inhalation of harmful

vapors.

Operational Plan: Handling and Storage
Engineering Controls:

Work with 3-Ethynyltetrahydrofuran must be performed in a well-ventilated area, preferably

within a certified chemical fume hood.[1]
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Use explosion-proof electrical, ventilating, and lighting equipment.

Eliminate all ignition sources such as open flames, hot surfaces, and sparks.[1] Use non-

sparking tools.

Safe Handling Procedures:

Before use, inspect the container for any signs of peroxide formation (e.g., crystal formation

around the lid).[1] Do not open a container if peroxides are suspected.[1]

Ground and bond the container and receiving equipment to prevent static discharge.

Avoid contact with skin and eyes.[3]

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed, air-impermeable container in a cool, dry, and dark, well-ventilated

area.[1]

Keep away from heat, ignition sources, and incompatible materials such as strong oxidizing

agents.[1]

Containers should be dated upon receipt and upon opening to track the potential for

peroxide formation.[1]

Periodically test for the presence of peroxides.[1]

Disposal Plan
All waste containing 3-Ethynyltetrahydrofuran must be treated as hazardous waste.

Waste Collection:
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Collect all liquid waste containing 3-Ethynyltetrahydrofuran in a designated, properly

labeled, and sealed hazardous waste container.[3][4]

Contaminated materials, such as gloves, absorbent pads, and empty containers, must also

be collected as hazardous waste.[5]

Do not allow the chemical to enter drains or the environment.[6]

Disposal Procedure:

Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed chemical waste disposal facility.[1][4]

Do not attempt to dispose of this chemical down the sink or in the regular trash.[1]

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate must be

collected as hazardous waste.[4]

Spill Management:

Minor Spills: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand).

[2][5] Collect the contaminated absorbent into a sealed container for hazardous waste

disposal.[5]

Major Spills: Evacuate the area immediately and contact your institution's EHS office.[5]

Experimental Workflow Diagram
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Caption: Workflow for Safe Handling of 3-Ethynyltetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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